3-(3,4-Dimethoxyphenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C16H13F3O4/c1-22-13-4-3-9(8-14(13)23-2)10-5-11(15(20)21)7-12(6-10)16(17,18)19/h3-8H,1-2H3,(H,20,21)
• InChI Key: QMPZVSPBPIOIQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)OC
• Molecular Formula: C16H13F3O4
• DSSTOX Substance ID: DTXSID10690855
• Molecular Weight: 326.27 g/mol
• CAS RN: 1261909-27-6

Description

3-(3,4-Dimethoxyphenyl)-5-trifluoromethylbenzoic acid (3,4-DMF-5-TFA) is an important organic compound used in a variety of scientific applications. It is a derivative of benzoic acid and is composed of a trifluoromethyl group attached to a dimethoxyphenyl group. This compound has a wide range of applications in the fields of pharmaceuticals, chemical synthesis, and research.

Mechanism of Action

3,4-DMF-5-TFA acts as a catalyst in a variety of reactions. It can act as an acid catalyst in the hydrolysis of esters, amides, and carboxylic acids. It can also act as a base catalyst in the formation of carbon-carbon bonds. Additionally, 3,4-DMF-5-TFA can act as a Lewis acid in the formation of complexes with metal ions.
Biochemical and Physiological Effects
3,4-DMF-5-TFA is not known to have any direct biochemical or physiological effects. However, it may have indirect effects due to its ability to act as a catalyst in various reactions. For example, it may affect the rate of enzymatic reactions, which could have an effect on the biochemical and physiological processes in the body.

Advantages and Limitations for Lab Experiments

3,4-DMF-5-TFA has several advantages as a reagent in laboratory experiments. It is relatively easy to synthesize, and it is relatively inexpensive. Additionally, it is stable, non-toxic, and non-volatile, making it safe to use in experiments. However, it is important to note that 3,4-DMF-5-TFA can react with certain compounds, such as amines, to form potentially hazardous compounds. Therefore, it is important to take proper safety precautions when handling this compound.

Future Directions

The use of 3,4-DMF-5-TFA is likely to increase in the future due to its wide range of applications in scientific research. It is likely to be used in the development of new pharmaceuticals and in the synthesis of new compounds. Additionally, it is likely to be used in the study of enzyme kinetics and in the study of metal complexes. Finally, it is likely to be used as a catalyst in the synthesis of new compounds and in the manufacture of fine chemicals.

Synthesis Methods

3,4-DMF-5-TFA is synthesized through a two-step process. The first step involves the reaction of 3,4-dimethoxyphenylmagnesium bromide with trifluoromethanesulfonic acid to form the trifluoromethylbenzoic acid. The second step involves the reaction of the trifluoromethylbenzoic acid with 3,4-dimethoxyphenylmagnesium bromide to form the 3,4-DMF-5-TFA. The synthesis of 3,4-DMF-5-TFA is relatively simple and can be easily accomplished using commercially available reagents.

Scientific Research Applications

3,4-DMF-5-TFA is widely used in scientific research. It is used as a reagent for the synthesis of various compounds and as a catalyst for various reactions. It is also used in the synthesis of pharmaceuticals and in the manufacture of fine chemicals. In addition, 3,4-DMF-5-TFA is used as a probe in the study of enzyme kinetics, as a ligand in the study of metal complexes, and as a substrate in the study of enzyme-catalyzed reactions.